![molecular formula C15H13ClN2 B1486990 2-Phenylquinolin-4-amine hydrochloride CAS No. 65197-47-9](/img/structure/B1486990.png)
2-Phenylquinolin-4-amine hydrochloride
Overview
Description
2-Phenylquinolin-4-amine hydrochloride is a chemical compound with the molecular formula C15H13ClN2 . It is a compound of interest in various fields of research .
Molecular Structure Analysis
The molecular structure of this compound consists of a benzene ring fused with a pyridine moiety . The InChI code for this compound is1S/C15H12N2.ClH/c16-13-10-15(11-6-2-1-3-7-11)17-14-9-5-4-8-12(13)14;/h1-10H,(H2,16,17);1H
. Chemical Reactions Analysis
Specific chemical reactions involving this compound are not detailed in the retrieved sources .Physical And Chemical Properties Analysis
This compound is a powder with a melting point between 272-276 degrees Celsius . Its molecular weight is 256.73 .Scientific Research Applications
Applications in Chemical Synthesis
2-Phenylquinolin-4-amine hydrochloride serves as an intermediate in the synthesis of various chemical compounds. Research has highlighted its role in synthesizing novel 4-amino-2-phenylquinoline derivatives. These derivatives are formed by reacting 4-chloro-2-arylquinoline compounds with amide solvents, where the amination activity is influenced by the steric and electronic effects of the N-substituents on the amino group (Tsai et al., 2008). Similarly, the hydrochloride salt of 2-(2-aminophenyl)quinazoline-4-amine has been used to react with aromatic aldehydes to yield tetracyclic dihydroquinazolines (Marinho & Proença, 2016).
Role in Medicinal Chemistry
In medicinal chemistry, this compound derivatives have shown promising biological activities. For instance, biologically important 2-phenylquinoline-4-carboxylic esters and amides have been synthesized for their antibacterial activity against various bacteria strains. Some compounds demonstrated significant antibacterial activity, indicating the potential of these derivatives in developing new antibacterial agents (Shankerrao et al., 2012).
Mechanism of Action
Target of Action
The primary targets of 2-Phenylquinolin-4-amine hydrochloride are phytopathogenic fungi . These fungi are harmful to plant species and can cause significant economic loss in agricultural production .
Mode of Action
This compound interacts with these fungi, inhibiting their growth and proliferation . The structure-activity relationship (SAR) studies reveal that the aniline moiety at position 4 of the quinoline scaffold plays a key role in the potency of the compound . The substitution positions of the aniline moiety significantly influence the activities .
Biochemical Pathways
It is known that the compound demonstrates significant activities against the tested fungi , suggesting it may interfere with essential biological processes or pathways in these organisms.
Result of Action
The molecular and cellular effects of this compound’s action result in significant inhibitory activities against phytopathogenic fungi . For instance, one of the compounds exhibited promising inhibitory activities against C. lunata, P. grisea, and A. alternate .
Safety and Hazards
properties
IUPAC Name |
2-phenylquinolin-4-amine;hydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H12N2.ClH/c16-13-10-15(11-6-2-1-3-7-11)17-14-9-5-4-8-12(13)14;/h1-10H,(H2,16,17);1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WKNBMKQOTRRCLC-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C2=NC3=CC=CC=C3C(=C2)N.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H13ClN2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
256.73 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
65197-47-9 | |
Record name | 2-phenylquinolin-4-amine hydrochloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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